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Compound of Interest

Compound Name: Aminocarb

Cat. No.: B1665979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Aminocarb, a carbamate insecticide. The information is presented to support

research, development, and quality control activities involving this compound.

Physical State and Appearance
Aminocarb is a synthetic organic compound that exists as a solid at standard temperature and

pressure.[1][2][3][4] Its characteristic appearance is that of a white to beige or tan crystalline

solid.[1][5][6] The crystalline nature of the solid is a key physical attribute.[2][4][7]

Physicochemical Properties
The following table summarizes the key quantitative physicochemical properties of Aminocarb.

These parameters are critical for understanding its behavior in various environmental and

biological systems.
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Property Value Units
Notes and
Citations

Molecular Formula C₁₁H₁₆N₂O₂ - [1][7]

Molar Mass 208.26 g/mol [1][6]

Physical State Crystalline Solid - [1][2][4][5][7]

Color White, tan, or beige - [1][5][6]

Melting Point 93 - 95 °C [1][2][6][7]

Boiling Point 298 °C [6]

Water Solubility 915 mg/L at 20°C [1][3][5]

0.09 g/100mL at 20°C [1][2][4]

Solubility in Organic

Solvents

Soluble in polar

organic solvents;

moderately soluble in

aromatic solvents.

- [1][6][7]

Vapor Pressure 1.88 x 10⁻⁶ mm Hg [6]

0.0023 Pa at 20°C [2]

Log Kow

(Octanol/Water

Partition Coefficient)

1.73 - 1.90 - [1][2]

Relative Vapor

Density
7.18 - 7.2 (air = 1) [1][2]

Experimental Protocols
The determination of the physical and chemical properties of a compound like Aminocarb
relies on standardized experimental protocols. Below are detailed methodologies for key

experiments.

3.1 Determination of Physical State and Appearance
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This protocol outlines the qualitative assessment of a substance's physical form and color.

Objective: To visually inspect and describe the physical form and color of the test substance

at ambient temperature.

Materials:

Test substance (Aminocarb)

Spatula

White viewing background (e.g., ceramic tile or watch glass)

Adequate lighting source

Procedure:

Place a small, representative sample of the test substance onto the white viewing

background using a clean spatula.

Observe the sample under adequate lighting.

Record the physical form of the substance (e.g., crystalline, powder, amorphous).

Record the color of the substance. For precise color determination, a standardized color

guide can be used to minimize subjective bias.[8]

The entire procedure should be performed in a well-ventilated area or a fume hood.

3.2 Determination of Melting Point (Capillary Method)

This protocol is based on the ASTM E324 standard test method and is used to determine the

melting range of an organic chemical.[1][6]

Objective: To determine the temperature range over which the solid phase of a substance

transitions to the liquid phase.

Apparatus:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1665979?utm_src=pdf-body
https://www.pharmaceuticalonline.com/doc/physical-appearance-determination-of-a-drug-substance-utilizing-a-commercially-available-color-guide-0001
https://store.astm.org/e0324-16.html
https://infinitalab.com/astm/melting-points-and-the-melting-range-of-organic-chemicals-astm-e324/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Melting point apparatus with a heating block and temperature control

Capillary tubes (sealed at one end)

Thermometer or digital temperature probe

Mortar and pestle (if sample needs to be pulverized)

Procedure:

Ensure the sample is dry and finely powdered.

Pack the dry sample into a capillary tube to a height of 2.5-3.5 mm.[9]

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 5°C below the expected melting

point.

Then, reduce the heating rate to approximately 1°C per minute to ensure thermal

equilibrium.[3][9]

Record the temperature at which the substance first begins to melt (initial melting point)

and the temperature at which the last solid particle melts (final melting point). This range is

the melting range.

3.3 Determination of Water Solubility (Flask Method - OECD 105)

This protocol follows the OECD Guideline for the Testing of Chemicals, No. 105, suitable for

substances with solubility above 10⁻² g/L.[2][5][7][10]

Objective: To determine the saturation mass concentration of a substance in water at a given

temperature.

Materials:

Test substance (Aminocarb)

Distilled or deionized water
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Glass-stoppered flasks

Constant temperature water bath or shaker

Analytical balance

Centrifuge or filtration apparatus

Analytical instrumentation for concentration measurement (e.g., HPLC, UV-Vis

spectrophotometer)

Procedure:

Add an excess amount of the test substance to a flask containing a known volume of

water.

Seal the flask and place it in a constant temperature bath (e.g., 20 ± 0.5 °C).[2][5]

Agitate the mixture for a sufficient time to reach equilibrium (preliminary tests can

determine this, often 24-48 hours).

After equilibrium is reached, cease agitation and allow the undissolved solid to settle.

Separate the aqueous phase from the solid phase by centrifugation or filtration.

Analyze the concentration of the substance in the clear aqueous phase using a validated

analytical method.

Perform at least two independent determinations.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the physical state

and appearance of a chemical substance.
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Workflow for Physical State & Appearance Determination

Sample Preparation

Visual Examination Physical State Determination

Obtain Representative Sample

Visual Inspection
(Color, Form) Is it a Solid?

Record Appearance Data Perform Melting Point Analysis

Yes

Perform Boiling Point Analysis

No (Liquid/Gas)

Record Physical State

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in determining the physical state and appearance

of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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